molecular formula C8H6BrF3 B6188638 4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene CAS No. 2101308-76-1

4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene

Cat. No. B6188638
CAS RN: 2101308-76-1
M. Wt: 239
InChI Key:
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Description

Chemical compounds with bromomethyl, difluoromethyl, and fluorobenzene groups are often used in various chemical reactions due to their reactivity . They can act as intermediates in the synthesis of various other compounds .


Synthesis Analysis

The synthesis of such compounds often involves the use of common reaction conditions to transform simple building blocks into complex molecules . The core of this approach is the design and synthesis of new difluorinated building blocks .


Molecular Structure Analysis

The molecular structure of a compound like this would likely involve a benzene ring (due to the “benzene” in the name), with bromomethyl, difluoromethyl, and fluorine groups attached to the ring .


Chemical Reactions Analysis

The chemical reactions involving such compounds can be quite diverse, depending on the specific conditions and reagents used . Difluoromethylation is of prime importance due to its applicability in functionalizing diverse fluorine-containing heterocycles .

Mechanism of Action

The mechanism of action would depend on the specific reaction being carried out. For example, in an elimination reaction, a hydroxide ion might remove a hydrogen atom from the molecule, leading to the formation of a double bond and the loss of a bromine atom .

Safety and Hazards

As with any chemical compound, handling “4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene” would require appropriate safety measures to prevent exposure and potential harm .

Future Directions

The future directions in the study and use of such compounds could involve the development of new synthesis strategies and applications in various fields, such as pharmaceuticals and materials science .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene involves the introduction of a bromomethyl group and a difluoromethyl group onto a fluorobenzene ring.", "Starting Materials": [ "4-fluorobenzaldehyde", "bromomethane", "difluoromethane", "sodium hydride", "dimethylformamide", "acetic acid", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "magnesium", "ether" ], "Reaction": [ "Step 1: Synthesis of 4-fluorobenzyl alcohol by reduction of 4-fluorobenzaldehyde with sodium borohydride in methanol.", "Step 2: Protection of the hydroxyl group in 4-fluorobenzyl alcohol with acetic anhydride and pyridine to form 4-acetoxybenzyl alcohol.", "Step 3: Bromomethylation of 4-acetoxybenzyl alcohol with bromomethane and sodium hydride in dimethylformamide to form 4-(bromomethyl)benzyl acetate.", "Step 4: Hydrolysis of 4-(bromomethyl)benzyl acetate with hydrochloric acid to form 4-(bromomethyl)benzyl alcohol.", "Step 5: Difluoromethylation of 4-(bromomethyl)benzyl alcohol with difluoromethane and magnesium in ether to form 4-(bromomethyl)-1-(difluoromethyl)benzyl alcohol.", "Step 6: Dehydration of 4-(bromomethyl)-1-(difluoromethyl)benzyl alcohol with hydrochloric acid to form 4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene." ] }

CAS RN

2101308-76-1

Molecular Formula

C8H6BrF3

Molecular Weight

239

Purity

95

Origin of Product

United States

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